N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-4-(1H-pyrazol-3-yl)benzamide

• IUPAC Name: N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-4-(1H-pyrazol-5-yl)benzamide
• InChI: InChI=1S/C20H17N5O2/c26-20(16-8-6-14(7-9-16)17-10-13-22-24-17)21-12-11-18-23-19(25-27-18)15-4-2-1-3-5-15/h1-10,13H,11-12H2,(H,21,26)(H,22,24)
• InChI Key: PRRDRFHUYFPHIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CCNC(=O)C3=CC=C(C=C3)C4=CC=NN4
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol

Description

N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-4-(1H-pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.13822480 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

Research has shown that derivatives of benzamide and oxadiazole exhibit significant anticancer activities against a variety of cancer cell lines. For example, a study on substituted benzamides demonstrated moderate to excellent anticancer activity against breast, lung, colon, and ovarian cancer cell lines, with some derivatives showing higher activity than the reference drug, etoposide (Ravinaik et al., 2021). This suggests that N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-4-(1H-pyrazol-3-yl)benzamide could potentially be explored for its anticancer properties, given the structural similarities.

Antimicrobial and Antitubercular Activities

Compounds bearing oxadiazole and pyrazole moieties have been reported to possess significant antimicrobial and antitubercular activities. For instance, new amide derivatives have shown promising lead molecules against Mycobacterium tuberculosis with low toxicity, indicating their suitability for further drug development (Nayak et al., 2016). This highlights the potential for investigating this compound in antimicrobial and antitubercular applications.

Antioxidant Properties

The antioxidant properties of benzamide and oxadiazole derivatives have also been explored, with some compounds showing excellent antioxidant activity and protection against DNA damage (Bondock et al., 2016). This suggests a potential research application for this compound in the study of oxidative stress-related diseases and conditions.